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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, step-by-step procedure for the chemical etching of copper

plates using ferric chloride (FeCl₃). The protocols outlined below are intended for use in a

controlled laboratory setting by trained personnel.

Principle of Etching
Ferric chloride is a corrosive salt that serves as an effective etchant for copper and its alloys.[1]

[2] The etching process is a redox reaction where copper is oxidized by the ferric chloride

solution, dissolving the exposed metal surfaces. This technique is widely used in the fabrication

of printed circuit boards (PCBs), photoengraving, and micromachining.[3][4]

Materials and Equipment
2.1 Chemicals and Consumables:

Copper plates (e.g., 18 or 20 gauge)[2]

Ferric Chloride (FeCl₃) solution (typically 40-45 Baumé, ~40% strength)[1]
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Resist material (e.g., permanent markers, asphaltum varnish, stop-out varnish, photoresist

films)[2][5]

Degreasing agent (e.g., solution of vinegar and whiting, or abrasive metal cleaner)[5][6]

Acetone or other appropriate solvent for resist removal[2]

Neutralizing agent: Sodium Carbonate (Na₂CO₃, washing soda) or Sodium Bicarbonate[1][5]

[7]

Deionized (DI) water[4]

Baking soda (for neutralization bath)[5]

Lint-free cloths[8]

Scrubbing pads (e.g., Scotch-Brite) or steel wool[2][5]

2.2 Equipment:

Chemical-resistant etching tank or tray (plastic or glass)[2]

Ventilated fume hood or well-ventilated area[4][9]

Personal Protective Equipment (PPE):

Chemical splash goggles or face shield[4][5][9]

Chemical-resistant gloves (e.g., nitrile)[4][9]

Synthetic or chemical-protective apron/clothing[9][10]

Vapor and dust respirator (if ventilation is insufficient)[9]

Heating plate (optional, for warming the etchant)

Magnetic stirrer or agitation system (optional)[4]

Glass beakers[4]
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pH indicator paper or pH meter[7]

Safety Precautions and Handling
CRITICAL: Ferric chloride is corrosive and can cause severe skin burns and eye damage.[11]

[12] Inhalation of vapors can burn mucous membranes.[4] Always work in a well-ventilated

area, preferably a fume hood, and wear appropriate PPE.[9][12][13]

Personal Protection: Wear chemical splash goggles, gloves, and a protective apron at all

times.[5][9][10][14]

Handling: Avoid breathing fumes.[14] Do not eat, drink, or smoke when handling the

chemical.[13][14] Keep the container tightly closed when not in use.[12]

Spills: In case of a small spill, neutralize the residue with a dilute solution of sodium

carbonate.[9] For larger spills, contain the material, prevent it from entering sewers or

waterways, and call for assistance with disposal.[9][12]

First Aid:

Eyes: Immediately rinse with water for several minutes. Remove contact lenses if present

and easy to do so. Seek immediate medical attention.[14]

Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and

running water.[9][14]

Inhalation: Move the victim to fresh air. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

[9][11]

Experimental Protocols
4.1 Protocol 1: Copper Plate Preparation

Cutting and Beveling: If necessary, cut the copper plate to the desired size. Bevel the sharp

edges of the plate using a file to prevent them from cutting through press blankets or causing

injury.[15]
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Degreasing and Cleaning: The copper surface must be free of grease, oxides, and

fingerprints to ensure even etching and proper adhesion of the resist.[5]

Scrub the plate surface thoroughly with an abrasive pad and a degreasing solution (e.g.,

vinegar and whiting or a commercial metal cleaner).[5][6]

Rinse the plate with DI water and dry it completely with a lint-free cloth. Avoid touching the

cleaned surface.[5]

Applying the Resist: The resist protects specific areas of the copper from the etchant,

creating the desired pattern.

Apply the chosen resist (e.g., permanent marker, varnish) to the copper surface to create

your design.[2][5] All areas covered by the resist will remain un-etched.

Completely cover the back and sides of the copper plate with a resist, such as packing

tape or varnish, to prevent them from being etched.[2][5] This is crucial to avoid weakening

the plate.[5]

Allow the resist to dry completely before proceeding.[5]

4.2 Protocol 2: Etching Procedure

Etchant Preparation: Use a commercial ferric chloride solution, typically around 42 Baumé.

[1][8] Diluting the solution with water can sometimes increase the etching speed, with the

fastest etch often achieved around 35 Baumé.[1] However, do not dilute if using a pre-

packaged kit that specifies otherwise.[3]

Etching Setup:

Pour the ferric chloride solution into a chemical-resistant tray or tank within a fume hood.

To accelerate the reaction, the solution can be warmed to between 35°C and 55°C (95°F

to 131°F).[3] Do not heat above 55°C.[3]

Immersion:
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Suspend the prepared copper plate in the etchant, with the design facing down.[1][2] This

allows the sediment (copper chloride) produced during the reaction to fall away from the

plate, preventing it from impeding the etching process.[1]

Alternatively, place the plate face-up in the tray and ensure it is fully immersed.[3]

Agitation: Agitate the solution periodically (e.g., every 5-10 minutes) or use a magnetic

stirrer.[4][5] Agitation brings fresh etchant to the copper surface, promoting a faster and more

uniform etch.[4]

Monitoring the Etch:

The etching time can range from 30 minutes to several hours, depending on the desired

depth, solution strength, and temperature.[2]

Periodically and carefully remove the plate from the bath to check the etch depth. Rinse it

with water to inspect the progress.[2]

The solution will change color from brown to a dark, muddy greenish-black as it becomes

saturated with copper and exhausted.[1]

4.3 Protocol 3: Post-Etching Treatment and Cleaning

Neutralization: Once the desired etch depth is achieved, remove the plate from the ferric

chloride bath. Immerse it in a neutralizing solution of baking soda and lukewarm water (e.g.,

two tablespoons of baking soda in water) until fizzing stops.[5] This makes the plate safe to

handle.[5]

Rinsing: Thoroughly rinse the plate under running tap water for 2-5 minutes, followed by a

final rinse with DI water.[4][8]

Resist Removal:

Remove the resist from the copper plate using the appropriate solvent (e.g., rubbing

alcohol for shellac-based resists, acetone for others).[2]

Scrub the plate again with an abrasive pad and soap to remove any remaining residue.[2]
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Final Cleaning: A final wash with a solution of salt and white vinegar can be used to de-

oxidize the surface if needed for subsequent processing.[1]

4.4 Protocol 4: Waste Disposal

CRITICAL: Used ferric chloride solution contains dissolved copper ions and must not be poured

down the drain without treatment.[3][7][10]

Neutralization of Etchant:

Slowly add a strong solution of sodium carbonate (washing soda) or sodium hydroxide to

the used etchant.[1][7] The reaction can be exothermic, so add the neutralizer gradually.[7]

Continue adding the neutralizing agent until the solution's pH is between 7.0 and 8.0,

testing with pH paper.[7][10] The solution will fizz during neutralization.[1]

Separation of Sludge:

Upon neutralization, copper will precipitate out as a solid sludge.[7] Allow this sludge to

settle completely at the bottom of the container.[3]

Disposal:

Decant the clear liquid from the top. This liquid can be further diluted with water and,

depending on local regulations, may be permissible for drain disposal. Always check with

your local waste authority first.[1]

Collect the copper sludge in a labeled, sealed plastic bag or container.[3] Dispose of the

sludge as hazardous waste according to your institution and local authority's regulations.

[10]
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Parameter Value / Range Notes Source(s)

Optimal Etchant

Concentration
35 - 42 Baumé

Concentrations above

42 Baumé can be too

viscous and slow the

etch rate.

[1]

Recommended

Operating Temp.

35°C - 55°C (95°F -

131°F)

Warming the solution

speeds up the etching

process significantly.

[3][4]

Approximate Etch

Rate
~212 nm/sec at 40°C

This is an

approximate value

and should be tested

for specific conditions.

[4]

Etching Time (1 oz.

Copper)

~7 minutes (fresh

solution)

Time increases as the

solution becomes

saturated with copper.

[8]

Etching Time (2 oz.

Copper)

~15 minutes (fresh

solution)

Renew the solution if

etching time exceeds

30 minutes.

[8]

Copper Dissolving

Capacity
Up to 150 g/L

The etchant becomes

exhausted as it

dissolves copper.

[16]

Visualized Workflows and Relationships

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.jacksonsart.com/media/pdf/Etching_COPPER_with_ferric_chloride.pdf
https://mgchemicals.com/products/circuit-board-design/copper-etchants/ferric-chloride-etching/
https://filelist.tudelft.nl/TNW/Afdelingen/Quantum%20Nanoscience/Kavli%20Nanolab%20Delft/Equipment/Copper%20Etching%20SOP.pdf
https://filelist.tudelft.nl/TNW/Afdelingen/Quantum%20Nanoscience/Kavli%20Nanolab%20Delft/Equipment/Copper%20Etching%20SOP.pdf
https://www.electronics.org/sites/default/files/test_methods_docs/2.3.7.pdf
https://www.electronics.org/sites/default/files/test_methods_docs/2.3.7.pdf
https://qsl.net/vu3sxt/VU3SXT.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15795173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plate Preparation

Etching Process

Post-Etching

Waste Disposal

1. Cut & Bevel Plate

2. Degrease & Clean

3. Apply Resist to Front

4. Apply Resist to Back

5. Immerse Plate in
Ferric Chloride

Dried Plate

6. Agitate Solution

7. Monitor Etch Depth

8. Neutralize Plate
(Baking Soda Bath)

Desired Depth Achieved

9. Rinse with Water

10. Remove Resist

11. Final Cleaning

12. Neutralize Etchant
(Sodium Carbonate)

Used Etchant

13. Settle Copper Sludge

14. Dispose of Liquid &
Sludge per Regulations
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2FeCl₃
(Ferric Chloride)

2FeCl₂
(Ferrous Chloride)

 Reduction 

Cu
(Solid Copper)

CuCl₂
(Copper(II) Chloride)

 Oxidation 

Products

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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